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Compound of Interest

Compound Name: DM-01

Cat. No.: B8117650 Get Quote

For Immediate Reference: Treat DM-01 as Acutely Toxic Hazardous Waste

DM-01, chemically known as Mertansine or DM1, is a potent microtubule inhibitor used in the

development of antibody-drug conjugates (ADCs).[1][2] Due to its high cytotoxicity and

potential health risks, including fatality upon contact or ingestion, severe skin burns, and the

possibility of causing cancer, genetic defects, and reproductive harm, stringent disposal

procedures are mandatory.[3][4][5] This guide provides essential, step-by-step instructions for

the safe handling and disposal of DM-01 in a laboratory setting, ensuring the safety of

researchers and compliance with regulations.

Immediate Safety and Handling
Before beginning any procedure involving DM-01, it is crucial to be aware of its significant

hazards. Always handle DM-01 and any solutions containing it within a certified chemical fume

hood to avoid inhalation of dust or aerosols.[3]

Required Personal Protective Equipment (PPE):

Gloves: Wear double-layered, chemical-resistant gloves (e.g., nitrile) at all times.

Eye Protection: Use tightly fitting safety goggles or a face shield.[6]

Lab Coat: A disposable, fluid-resistant gown or lab coat is required.
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Respiratory Protection: If there is a risk of aerosol generation and work is not performed in a

fume hood, a NIOSH-approved respirator is necessary.[5][7]

DM-01 Hazard Classification
The following table summarizes the key hazard information for DM-01 (Mertansine), compiled

from various safety data sheets.

Hazard Category GHS Classification Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed[4]

Acute Toxicity, Dermal Category 1
H310: Fatal in contact with

skin[4][5]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[3][4]

Germ Cell Mutagenicity Category 1B
H340: May cause genetic

defects[3][4]

Carcinogenicity Category 1B H350: May cause cancer[3][4]

Reproductive Toxicity Category 1B
H360: May damage fertility or

the unborn child[3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 1

H370: Causes damage to

organs[3]

Step-by-Step Disposal Protocol for DM-01
This protocol outlines the essential steps for the safe disposal of DM-01 waste, categorized into

liquid and solid forms.

Experimental Protocol: Waste Segregation and
Collection

Designated Waste Containers:
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Use separate, clearly labeled, leak-proof hazardous waste containers for liquid and solid

DM-01 waste.

Containers for liquid waste should be compatible with the solvent used (e.g., DMSO).

Solid waste containers should be puncture-resistant.

Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

"Mertansine (DM-01)," and the appropriate hazard pictograms (e.g., skull and crossbones,

health hazard, corrosive).

Waste Collection:

Liquid Waste: Collect all solutions containing DM-01, including experimental residues and

rinsates from cleaning contaminated glassware, in the designated liquid hazardous waste

container.

Solid Waste: Dispose of all DM-01-contaminated solid materials, such as pipette tips,

vials, gloves, and absorbent pads, in the designated solid hazardous waste container.

Disposal Workflow Diagram
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Caption: Workflow for the safe segregation, collection, and disposal of DM-01 waste.
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Spill Management
In the event of a DM-01 spill, immediate action is critical to prevent exposure and

contamination.

Experimental Protocol: DM-01 Spill Cleanup
Evacuate and Secure: Immediately alert others in the area and restrict access to the spill

zone.

Don PPE: Wear the appropriate PPE as described above.

Containment:

For liquid spills, cover with an absorbent material from a chemotherapy spill kit.

For solid spills, gently cover with a damp absorbent pad to prevent dust formation.[8]

Cleanup:

Carefully collect all contaminated materials (absorbent pads, broken glass, etc.) using

appropriate tools (e.g., forceps).

Place all cleanup materials into the designated solid hazardous waste container.

Decontamination:

Clean the spill area thoroughly with a suitable decontaminating solution (e.g., detergent

solution), followed by a water rinse.

Dispose of all cleaning materials as hazardous solid waste.

Final Disposal Logistics
Storage: Store sealed and labeled hazardous waste containers in a designated, secure area

with secondary containment to prevent leaks.

Professional Disposal: Arrange for the collection of DM-01 waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
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company.[3][6] Do not dispose of DM-01 down the drain or in regular trash.[3]

Logical Relationship of Safety Measures

DM-01 Safety Hierarchy
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Caption: Hierarchy of controls for minimizing exposure to DM-01.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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